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Metominostrobin, a strobilurin-based fungicide, has demonstrated significant efficacy in

controlling key diseases in rice, according to multiple field studies. This guide provides a

comparative analysis of Metominostrobin's performance against other fungicides, supported

by experimental data from various research trials. It is intended for researchers, scientists, and

professionals in drug development to offer a comprehensive overview of its field performance.

Efficacy in Controlling Rice Diseases
Field trials have consistently shown Metominostrobin (20% SC) to be highly effective in

reducing the severity of major rice diseases, notably sheath blight and rice blast, leading to

improved grain yields.

Sheath Blight
Two sprays of Metominostrobin 20SC at a concentration of 200 g a.i. ha-1 (2 ml/l of water)

were found to be highly effective in reducing the severity of sheath blight in rice and improving

grain yield when compared to other fungicides.[1][2] In one experiment, Metominostrobin 20

SC applied at 2 ml/l reduced disease severity by 64.7% and increased yield by 40.5% over the

untreated control, outperforming other popular check fungicides.[3] Another study highlighted

that Metominostrobin 20SC at 2 ml/l demonstrated superiority with the lowest mean disease

severity (30.1%) and the highest grain yield, proving more effective than the check fungicide

Tricyclazole 75WP.[4]

Rice Blast
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Against rice blast, Metominostrobin 20 SC (0.20%) recorded the lowest incidence and

intensity of leaf blast and the lowest incidence of neck blast.[5] This treatment resulted in the

highest reduction of leaf and neck blast at 77.80% and 45.68%, respectively.[5] The highest

grain yield of 28.84 q/ha was achieved with Metominostrobin (0.2%), marking a 75.32%

increase in paddy yield.[5]

Comparative Performance Data
The following tables summarize the quantitative data from field trials, comparing the

performance of Metominostrobin with other fungicides in controlling rice sheath blight and

blast.

Table 1: Efficacy Against Rice Sheath Blight

Fungicide
Treatment

Application
Rate

Mean
Disease
Severity (%)

Grain Yield
( kg/ha )

Percentage
Yield
Increase
Over
Control

Reference

Metominostro

bin 20SC
2 ml/l 30.1 Not specified Not specified [4]

Tricyclazole

75WP

(Check)

Not specified 64.9 4880 8% [4]

Untreated

Control
- 85.3 Not specified - [4]

Metominostro

bin 20 SC
2 ml/l

Reduced by

64.7%

Increased by

40.5%
40.5% [3]

Untreated

Control
- - - - [3]

Table 2: Efficacy Against Rice Blast
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Fungici
de
Treatme
nt

Applicat
ion Rate

Leaf
Blast
Inciden
ce (%)

Leaf
Blast
Intensit
y (%)

Neck
Blast
Inciden
ce (%)

Grain
Yield
(q/ha)

Percent
age
Yield
Increas
e

Referen
ce

Metomin

ostrobin

20 SC

0.20% 55.93 14.19 39.64 28.84 75.32% [5]

Propicon

azole 25

EC

0.10%
Not

specified

Not

specified

Not

specified
28.47 73.07% [5]

Isoprothi

olane 40

EC

0.15%
Not

specified

Not

specified

Not

specified
26.57 61.52% [5]

Experimental Protocols
The field trials cited in this guide generally followed a standard methodology for evaluating

fungicide efficacy. Below is a detailed description of a typical experimental protocol.

1. Experimental Design: The trials are commonly conducted using a Randomized Block Design

(RBD).[6]

2. Plot and Variety: The experiments are carried out in plots of a specific size, for instance, 5 x

5 m2.[1] A susceptible rice variety is typically chosen to ensure adequate disease pressure for

evaluating the fungicides' effectiveness.

3. Fungicide Application: Fungicide treatments are applied as foliar sprays. The number of

sprays can vary, with two to three applications at specified intervals (e.g., 15 days) being

common, often starting from the initial appearance of the disease.[7]

4. Data Collection:

Disease Severity: Disease incidence and severity are recorded at set intervals after the final

fungicide application. This is often done by assessing a random sample of plants from each
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plot and using a standardized disease rating scale, such as the 0-9 scale from the Standard

Evaluation System (SES) for rice.[3] The Percent Disease Index (PDI) is then calculated.

Grain Yield: At the end of the trial, the grain yield from each plot is harvested, measured, and

often converted to quintals or kilograms per hectare (q/ha or kg/ha ) for comparison.[3]

5. Statistical Analysis: The collected data on disease severity and yield are subjected to

statistical analysis to determine the significance of the differences observed between the

treatments.

Visualizing Experimental Workflow and Mechanism
of Action
To further clarify the processes involved, the following diagrams illustrate a typical experimental

workflow for fungicide field trials and the signaling pathway of Metominostrobin's mechanism

of action.
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Typical workflow for a fungicide efficacy field trial.
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Metominostrobin is a Quinone outside Inhibitor (QoI) fungicide.[8] It acts by inhibiting

mitochondrial respiration in fungi.
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Metominostrobin's mechanism of action as a QoI fungicide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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